molecular formula C16H15N3O2 B266918 N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine

Cat. No. B266918
M. Wt: 281.31 g/mol
InChI Key: VMGJLUMWVSTAMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine, also known as FPBA, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzylamines and is a selective inhibitor of protein kinase C (PKC) activity. FPBA has been used in various biochemical and physiological studies to investigate the role of PKC in cellular signaling pathways.

Mechanism of Action

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine selectively inhibits the activity of PKC by binding to the regulatory domain of the enzyme. This prevents the enzyme from binding to its substrate and phosphorylating it. PKC is involved in various signaling pathways, and its inhibition by N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine can lead to downstream effects such as altered gene expression and cellular processes.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to have various biochemical and physiological effects in different cell types. It has been reported to inhibit the growth and proliferation of cancer cells by inducing apoptosis. N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has also been shown to inhibit the release of inflammatory cytokines in macrophages, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has several advantages for use in lab experiments. It is a highly selective inhibitor of PKC, allowing researchers to investigate the specific role of PKC in cellular signaling pathways. N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine is also stable and easy to handle, making it a convenient tool for research. However, N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has some limitations, including its potential toxicity to cells at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine. One potential area of research is the development of N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine analogs with improved selectivity and solubility. Another direction is the investigation of the role of PKC in different cellular processes using N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine as a tool. Additionally, the potential therapeutic applications of N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine in cancer and inflammatory diseases warrant further investigation.
In conclusion, N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine is a valuable tool for investigating the role of PKC in cellular signaling pathways. Its selective inhibition of PKC activity has allowed researchers to gain a better understanding of the specific role of PKC in various cellular processes. Further research is needed to fully explore the potential applications of N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine in cancer and inflammatory diseases.

Synthesis Methods

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine can be synthesized through a multi-step reaction process that involves the condensation of 2-furylmethylamine and 3-(2-pyrimidinyloxy)benzaldehyde. The reaction is catalyzed by a base such as potassium carbonate and yields N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine as a white solid with a high purity.

Scientific Research Applications

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has been used in numerous scientific studies to investigate the role of PKC in cellular signaling pathways. PKC is a family of serine/threonine kinases that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has been shown to selectively inhibit the activity of PKC, allowing researchers to investigate the specific role of PKC in these cellular processes.

properties

Product Name

N-(2-furylmethyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine

Molecular Formula

C16H15N3O2

Molecular Weight

281.31 g/mol

IUPAC Name

N-(furan-2-ylmethyl)-1-(3-pyrimidin-2-yloxyphenyl)methanamine

InChI

InChI=1S/C16H15N3O2/c1-4-13(11-17-12-15-6-2-9-20-15)10-14(5-1)21-16-18-7-3-8-19-16/h1-10,17H,11-12H2

InChI Key

VMGJLUMWVSTAMG-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)OC2=NC=CC=N2)CNCC3=CC=CO3

Canonical SMILES

C1=CC(=CC(=C1)OC2=NC=CC=N2)CNCC3=CC=CO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.